Cas no 5240-51-7 (p-Fumarotoluidide(7CI,8CI))
p-Fumarotoluidide(7CI,8CI) structure
Product Name:p-Fumarotoluidide(7CI,8CI)
CAS No:5240-51-7
MF:C18H18N2O2
MW:294.347724437714
CID:383981
Update Time:2024-01-29
p-Fumarotoluidide(7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- p-Fumarotoluidide(7CI,8CI)
- benzo[g]pteridine-2,4(1H,3H)-dione, 8-amino-1,3-dimethyl-
- NSC241461
- p-Fumarotoluidide (7CI,8CI)
-
- Inchi: 1S/C18H18N2O2/c1-13-3-7-15(8-4-13)19-17(21)11-12-18(22)20-16-9-5-14(2)6-10-16/h3-12H,1-2H3,(H,19,21)(H,20,22)/b12-11+
- InChI Key: DDTHTLKAIVGOLC-VAWYXSNFSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)/C=C/C(NC1=CC=C(C)C=C1)=O
Computed Properties
- Exact Mass: 257.09143
Experimental Properties
- Density: 1.213±0.06 g/cm3(Predicted)
- Melting Point: 356 °C
- Boiling Point: 549.1±50.0 °C(Predicted)
- PSA: 92.42
- pka: 12.17±0.70(Predicted)
p-Fumarotoluidide(7CI,8CI) Related Literature
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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